Cas no 2994-16-3 (1-Heptafluorobutyryloxydecane)

1-Heptafluorobutyryloxydecane structure
1-Heptafluorobutyryloxydecane structure
Product Name:1-Heptafluorobutyryloxydecane
CAS No:2994-16-3
MF:C14H21F7O2
MW:354.304169416428
CID:915833
PubChem ID:537021
Update Time:2025-04-19

1-Heptafluorobutyryloxydecane Chemical and Physical Properties

Names and Identifiers

    • 1-Heptafluorobutyryloxydecane
    • decyl 2,2,3,3,4,4,4-heptafluorobutanoate
    • 1-Decanol, heptafluorobutyrate
    • Decyl heptafluorobutanoate
    • Decyl heptafluorobutyrate
    • Decyl perfluorobutyrate
    • Heptafluorobutyric acid, decyl ester
    • FBFAFFNIDITULK-UHFFFAOYSA-N
    • Decyl 2,2,3,3,4,4,4-heptafluorobutanoate #
    • NS00109138
    • DTXSID10336882
    • 2994-16-3
    • Inchi: 1S/C14H21F7O2/c1-2-3-4-5-6-7-8-9-10-23-11(22)12(15,16)13(17,18)14(19,20)21/h2-10H2,1H3
    • InChI Key: FBFAFFNIDITULK-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(F)F)(C(=O)OCCCCCCCCCC)F

Computed Properties

  • Exact Mass: 354.14303
  • Monoisotopic Mass: 354.14297704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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